![molecular formula C16H11BrClN5O4 B1236487 5-[(4-bromo-3-nitropyrazol-1-yl)methyl]-N-[(E)-(3-chlorophenyl)methylideneamino]furan-2-carboxamide](/img/structure/B1236487.png)
5-[(4-bromo-3-nitropyrazol-1-yl)methyl]-N-[(E)-(3-chlorophenyl)methylideneamino]furan-2-carboxamide
Overview
Description
5-[(4-bromo-3-nitro-1-pyrazolyl)methyl]-N-[(3-chlorophenyl)methylideneamino]-2-furancarboxamide is a furoic acid.
Scientific Research Applications
Biological and Medicinal Properties
Research indicates that compounds structurally related to 5-[(4-bromo-3-nitropyrazol-1-yl)methyl]-N-[(E)-(3-chlorophenyl)methylideneamino]furan-2-carboxamide may have significant biological activities. Specifically, amidrazone derivatives, which are structurally related, have a wide range of applications in chemical synthesis, industry, and agriculture. They are recognized for their biological activities, including tuberculostatic, antibacterial, antifungal, antiparasitic, antiviral, anti-inflammatory, cytoprotective, and antitumor properties. Some amidrazone derivatives have shown promise in preclinical or clinical research, indicating potential as new therapeutic substances (Paprocka et al., 2022).
Cytotoxicity and Anticancer Potential
There's evidence suggesting that certain related compounds have cytotoxic effects and may induce apoptosis in cancer cells. African medicinal spices and vegetables, including compounds related to the chemical structure , have shown cytotoxic extracts that can induce apoptosis, disrupt mitochondrial membrane potential, and activate caspases enzymes in cancer cells. This indicates a potential for these compounds, including this compound, to be used in cancer treatment or prevention (Kuete et al., 2017).
Properties
Molecular Formula |
C16H11BrClN5O4 |
|---|---|
Molecular Weight |
452.6 g/mol |
IUPAC Name |
5-[(4-bromo-3-nitropyrazol-1-yl)methyl]-N-[(E)-(3-chlorophenyl)methylideneamino]furan-2-carboxamide |
InChI |
InChI=1S/C16H11BrClN5O4/c17-13-9-22(21-15(13)23(25)26)8-12-4-5-14(27-12)16(24)20-19-7-10-2-1-3-11(18)6-10/h1-7,9H,8H2,(H,20,24)/b19-7+ |
InChI Key |
DQXWDPYRUBCXJN-FBCYGCLPSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)Cl)/C=N/NC(=O)C2=CC=C(O2)CN3C=C(C(=N3)[N+](=O)[O-])Br |
SMILES |
C1=CC(=CC(=C1)Cl)C=NNC(=O)C2=CC=C(O2)CN3C=C(C(=N3)[N+](=O)[O-])Br |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C=NNC(=O)C2=CC=C(O2)CN3C=C(C(=N3)[N+](=O)[O-])Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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